2,3,4,5,6-pentafluoro-N-(2-methylphenyl)benzamide

• IUPAC Name: 2,3,4,5,6-pentafluoro-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C14H8F5NO/c1-6-4-2-3-5-7(6)20-14(21)8-9(15)11(17)13(19)12(18)10(8)16/h2-5H,1H3,(H,20,21)
• InChI Key: XRQKQXBMHWZQKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C14H8F5NO
• Molecular Weight: 301.21 g/mol

Description

2,3,4,5,6-pentafluoro-N-(2-methylphenyl)benzamide is a useful research compound. Its molecular formula is C14H8F5NO and its molecular weight is 301.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 301.05260469 g/mol and the complexity rating of the compound is 366. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antipathogenic Activity

Research into the synthesis of acylthioureas and their interaction with bacterial cells demonstrates the potential of derivatives for novel antimicrobial agents with antibiofilm properties, highlighting the relevance of fluorinated compounds in enhancing antipathogenic activity (Limban et al., 2011).

Crystal Structure and Interactions

Studies on the crystal structure of benzamide and pentafluorobenzoic acid cocrystals reveal insights into hydrogen bonding and molecular interactions, which are crucial for understanding the physical and chemical properties of such compounds (Jankowski et al., 2006).

Molecular Structural Analysis

Investigations into novel benzamide derivatives using X-ray diffraction and DFT calculations provide valuable information on molecular geometry, electronic properties, and antioxidant properties, contributing to the development of new materials and compounds (Demir et al., 2015).

Enhanced Catalytic Activities

The development of ligands and catalysts based on pentafluorobenzamidinate demonstrates the potential for enhancing ethene oligomerization, showcasing the role of fluorinated compounds in catalysis (Brussee et al., 2000).

Polymer Science

Research into the synthesis and characterization of novel soluble fluorinated aromatic polyamides derived from fluorinated isophthaloyl dichlorides and aromatic diamines illustrates the impact of fluorination on the solubility, thermal stability, and electrical properties of polymers, offering potential applications in various advanced materials (Ge et al., 2004).